Cas no 1255638-72-2 (4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-ol)

4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-ol is a biphenyl derivative featuring both a hydroxymethyl and a hydroxyl functional group on its aromatic rings. This compound is of interest in synthetic organic chemistry due to its bifunctional reactivity, enabling its use as a versatile intermediate in the preparation of more complex molecules, such as ligands, pharmaceuticals, and advanced materials. The presence of two distinct reactive sites allows for selective modifications, facilitating controlled derivatization. Its structural rigidity and aromaticity contribute to stability in various reaction conditions. The compound is typically handled under inert conditions to preserve its functional groups. Analytical methods such as HPLC, NMR, and mass spectrometry are commonly employed for characterization.

4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-ol structure

1255638-72-2 structure

Product Name:4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-ol

CAS No:1255638-72-2

MF:C₁₃H₁₂O₂

MW:200.233183860779

MDL:MFCD17677650

CID:2622041

PubChem ID:53218513

Update Time:2025-05-28

4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-ol Chemical and Physical Properties

Names and Identifiers

- EN300-4312818
- MFCD17677650
- Z1509529495
- 4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-ol
- DTXSID40683437
- 4-(2-Hydroxyphenyl)benzyl alcohol
- 2-(4-HYDROXYMETHYLPHENYL)PHENOL
- 4'-(hydroxymethyl)-(1,1'-biphenyl)-2-ol
- 1255638-72-2
- 868-631-1
- 4'-(Hydroxymethyl)[1,1'-biphenyl]-2-ol
- FBC60281
- FAC63872
- MDL： MFCD17677650
- Inchi： 1S/C13H12O2/c14-9-10-5-7-11(8-6-10)12-3-1-2-4-13(12)15/h1-8,14-15H,9H2
- InChI Key： JOIXFQFMZTYWIQ-UHFFFAOYSA-N
- SMILES： OC1C=CC=CC=1C1C=CC(CO)=CC=1

Computed Properties

Exact Mass: 200.083729621Da
Monoisotopic Mass: 200.083729621Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 185
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 40.5Å²

4'-(Hydroxymethyl)-[1,1'-biphenyl]-2-ol Pricemore >>

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